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Compound of Interest

Compound Name: Methoxy-PMS

Cat. No.: B163039

For researchers, scientists, and professionals in drug development, ensuring a safe and
compliant laboratory environment is paramount. The proper disposal of chemical reagents,
such as Methoxy-PMS (1-Methoxyphenazine methosulfate), is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
information for the safe handling and disposal of Methoxy-PMS, ensuring the well-being of
laboratory personnel and adherence to regulatory standards.

Chemical and Physical Properties of Methoxy-PMS

A thorough understanding of the properties of Methoxy-PMS is the first step toward safe
handling and disposal. This stable electron-transport mediator is commonly used in assays
involving NAD(P)H and tetrazolium dyes.[1][2][3][4][5]

Property Value

Molecular Formula C15H16N20s5S[1]

Molecular Weight 336.36 g/mol [1][2]

Appearance Dark red or reddish-purple powder[1]
Purity 96.18% - 99.33%][1]

Solubility Soluble in water and alcohol[4][6]
Storage Temperature Room temperature to 0-5°C[6][7]
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Hazard Identification and Safety Precautions

Methoxy-PMS is classified as a hazardous substance. According to safety data sheets, it is
suspected of causing genetic defects, cancer, and reproductive harm.[8] It may also cause skin
and serious eye irritation.[9] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):
¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

o Eye Protection: Safety glasses with side shields or goggles must be worn to protect from
splashes.

o Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

» Respiratory Protection: Work should be conducted in a well-ventilated area. If dust or
aerosols are generated, a respirator may be necessary.

Step-by-Step Disposal Protocol

The disposal of Methoxy-PMS must comply with all local, state, and federal regulations for
hazardous waste.[7][10] It should never be disposed of in regular trash or down the drain.

1. Waste Ildentification and Segregation:

o Treat all Methoxy-PMS waste, including contaminated lab supplies (e.g., gloves, pipette tips,
paper towels), as hazardous chemical waste.[10]

o Segregate Methoxy-PMS waste from other incompatible chemical waste streams to prevent
hazardous reactions.

2. Containerization:

o Use a designated, leak-proof, and chemically compatible container with a secure screw-top
lid for collecting Methoxy-PMS waste.

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Methoxy-PMS" or "1-Methoxyphenazine methosulfate".
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« Indicate the approximate quantity of the waste and the date of accumulation.
3. Waste Accumulation and Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Keep the container closed at all times, except when adding waste.
4. Disposal:

» Arrange for the collection of the hazardous waste by a licensed and certified chemical waste
disposal company.

» Do not attempt to treat or neutralize the Methoxy-PMS waste unless you are trained and
equipped to do so in accordance with established laboratory protocols.

The following diagram illustrates the logical workflow for the proper disposal of Methoxy-PMS.
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In the event of a spill, the following procedures should be followed:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and
ensure adequate ventilation.

o Control the Spill: For small spills of solid Methoxy-PMS, carefully sweep or scoop the
material into a designated hazardous waste container. Avoid generating dust. For liquid
spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill, then
collect the absorbed material into the hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.

o Report: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of
Methoxy-PMS, fostering a culture of safety and environmental stewardship. Always consult
your institution's specific safety guidelines and the manufacturer's Safety Data Sheet (SDS) for
the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b163039#methoxy-pms-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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